Cas no 2680736-50-7 (benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate)

• Product Name: benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate
• CAS No: 2680736-50-7
• MF: C₂₃H₃₀BrNO₂
• MW: 432.393805980682
• CID: 5791612
• PubChem ID: 165921979
• Update Time: 2025-06-14

benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680736-50-7
• benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate
• EN300-28304187

• Inchi： 1S/C23H30BrNO2/c1-3-4-5-7-10-19(2)25(17-20-13-15-22(24)16-14-20)23(26)27-18-21-11-8-6-9-12-21/h6,8-9,11-16,19H,3-5,7,10,17-18H2,1-2H3
• InChI Key： KMEBVFPPGPJAJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C(=O)OCC1C=CC=CC=1)C(C)CCCCCC

Computed Properties

• Exact Mass: 431.14599g/mol
• Monoisotopic Mass: 431.14599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate

Comprehensive Overview of Benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate (CAS No. 2680736-50-7)

Benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate (CAS No. 2680736-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique molecular structure, which includes a benzyl group, a 4-bromophenyl moiety, and an octan-2-yl chain. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's CAS number 2680736-50-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings. Its systematic name, benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate, highlights the functional groups that contribute to its reactivity and potential applications. Recent studies have explored its role in the development of novel antimicrobial agents and pesticides, aligning with the growing demand for sustainable solutions in agriculture and healthcare.

In the context of current trends, Benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate is often discussed alongside keywords like "carbamate synthesis", "bromophenyl derivatives", and "pharmaceutical intermediates". These terms reflect the compound's relevance in cutting-edge research, particularly in the design of small-molecule drugs and crop protection chemicals. Its versatility is further underscored by its compatibility with modern green chemistry principles, which emphasize reduced environmental impact.

From a synthetic perspective, the compound's 4-bromophenyl group offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability makes it a sought-after building block in medicinal chemistry. Additionally, the octan-2-yl chain introduces lipophilicity, which can enhance membrane permeability—a key consideration in drug design. Researchers frequently search for "CAS 2680736-50-7 solubility" or "benzyl carbamate stability" to optimize its use in formulations.

Beyond its chemical properties, Benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate is also a subject of interest in intellectual property discussions. Patents citing this compound often focus on its application in drug delivery systems or catalytic processes. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this carbamate derivative are poised to play a pivotal role in the discovery of targeted therapies.

In summary, Benzyl N-[(4-bromophenyl)methyl]-N-(octan-2-yl)carbamate (CAS No. 2680736-50-7) represents a convergence of synthetic utility and biomedical potential. Its structural complexity and functional diversity make it a compelling candidate for researchers exploring next-generation therapeutics and sustainable agrochemicals. As scientific inquiries into its properties expand, this compound is likely to remain a focal point in both academic and industrial settings.